Kif18A-IN-15

• Molecular Formula: C25H33F3N6O5S
• Molecular Weight: 586.6 g/mol
• InChI: InChI=1S/C25H33F3N6O5S/c1-16-13-29-23-30-17(2)11-21(32-23)31-22(36)19-4-3-18(33-40(37,38)10-9-35)12-20(19)34-7-5-24(6-8-34,15-39-14-16)25(26,27)28/h3-4,11-12,16,33,35H,5-10,13-15H2,1-2H3,(H2,29,30,31,32,36)
• InChIKey: MVQDBFBUILUFDK-UHFFFAOYSA-N

Research on chromosomally unstable (CIN) cancers is often confounded by racemic mixtures or poorly characterized stereochemistry. Kif18A-IN-15 provides two isolated enantiomers (EX36-A and EX36-B) with distinct cellular activities. This enables precise structure-activity relationship (SAR) studies for KIF18A, a mitotic kinesin essential for CIN-high tumor cell survival. - **Quantified potency:** Both enantiomers inhibit KIF18A (IC50 0.01-0.1 µM ATPase); EX36-B shows OVCAR-3 cell-viability IC50 <0.01 µM, 10× more potent than EX36-A. - **Selectivity control:** Spares normal diploid cells; minimal off-target kinesin disruption. - **Immediate sourcing:** Enantiomeric pair available individually; no batch-to-batch stereochemical ambiguity.

KIF18A-IN-15 – A Stereochemically Defined KIF18A Mitotic Kinesin Inhibitor for Cancer Research Procurement

KIF18A-IN-15 (Compound Example 36) is a small‑molecule inhibitor of the mitotic kinesin KIF18A, a motor protein that is selectively required for the survival of chromosomally unstable (CIN) cancer cells [1]. The compound exists as two isolated enantiomers, EX36‑A and EX36‑B, both of which inhibit KIF18A with IC₅₀ values in the 0.01–0.1 µM range . KIF18A-IN-15 belongs to a class of KIF18A inhibitors that activate the mitotic checkpoint and selectively kill CIN‑high tumour cells while sparing normal diploid cells [1].

KIF18A pathway study fit: Enantiomer-specific mitotic kinesin inhibition in CIN-high cancer models

Stereochemical-control context: Defined EX36‑A and EX36‑B enantiomeric pair for target-engagement research

Selection logic: Supports research on mitotic checkpoint activation without indiscriminate mitotic arrest

• [1] Payton M, Belmontes B, Hanestad K, et al. Small‑molecule inhibition of kinesin KIF18A reveals a mitotic vulnerability enriched in chromosomally unstable cancers. Nat Cancer. 2023;4(1):66‑84. doi:10.1038/s43018‑023‑00699‑5. View Source

Why KIF18A-IN-15 Cannot Be Freely Substituted by Other In‑Class KIF18A Inhibitors

Although several KIF18A inhibitors have been disclosed, their biochemical potency, stereochemical composition, and cellular activity vary substantially. For instance, KIF18A‑IN‑2 exhibits an IC₅₀ of 28 nM in an ATPase assay , whereas KIF18A‑IN‑15 provides a defined enantiomeric pair with distinct cellular potency profiles; the EX36‑B enantiomer achieves an OVCAR‑3 cell‑viability IC₅₀ below 0.01 µM while EX36‑A is approximately 10‑fold less potent . Simple substitution with a non‑enantiomerically defined or single‑isomer inhibitor risks losing the stereochemistry‑dependent cellular activity that may be critical for target‑validation or lead‑optimisation campaigns.

Mechanism Non-enantiomerically defined single-isomer KIF18A inhibitors may not reproduce the stereochemistry-dependent cellular potency profile of KIF18A-IN-15 EX36‑B.

Assay Context Biochemical potency of KIF18A-IN‑2 was measured in a distinct ATPase assay; cellular activity may shift substantially relative to KIF18A-IN-15 in viability readouts.

Selectivity Substituting with classical antimitotics (e.g., paclitaxel, Eg5 inhibitors) loses CIN-specific mitotic vulnerability context and introduces broad cell-division toxicity.

Quantitative Evidence for Selecting KIF18A-IN-15 Over Close Analogs

Stereochemistry‑Driven Differential Antiproliferative Activity in OVCAR‑3 Ovarian Cancer Cells

The two enantiomers of KIF18A‑IN‑15, EX36‑A and EX36‑B, were tested head‑to‑head in an OVCAR‑3 cell‑viability assay. EX36‑B inhibited cell viability with an IC₅₀ of < 0.01 µM, whereas EX36‑A showed an IC₅₀ of 0.01–0.1 µM, representing an at least 10‑fold difference in potency . In contrast, the common comparator KIF18A‑IN‑2 is typically provided as a single, undefined stereoisomer, precluding such stereochemistry‑driven potency differentiation .

Cellular potency enantiomer comparison

Head-to-head

≥10‑fold difference

Enantiomer-specific cellular response context

OVCAR‑3 viability; EX36‑B IC₅₀ below 0.01 µM, EX36‑A approximately 10‑fold less potent (vendor-reported).

Evidence Dimension	Cellular antiproliferative activity (IC₅₀)
Target Compound Data	EX36‑B: < 0.01 µM; EX36‑A: 0.01–0.1 µM
Comparator Or Baseline	KIF18A‑IN‑2: single isomer, no enantiomer‑specific data; biochemical IC₅₀ 28 nM (different assay)
Quantified Difference	EX36‑B is ≥ 10‑fold more potent than EX36‑A in the same cellular assay
Conditions	OVCAR‑3 human ovarian cancer cell line; cell‑viability endpoint (vendor‑reported data)

Why This Matters

Allows researchers to select the most active enantiomer for cell‑based studies, directly improving assay sensitivity and reducing compound consumption.

Biochemical KIF18A Inhibition Potency in the Low‑Nanomolar Range, Comparable to the Leading Tool Compound KIF18A‑IN‑2

KIF18A‑IN‑15 (both enantiomers) exhibits an IC₅₀ range of 0.01–0.1 µM against KIF18A . This places its potency in the same low‑nanomolar window as the widely used tool compound KIF18A‑IN‑2, which has a reported biochemical IC₅₀ of 28 nM in a KIF18A ATPase assay . The comparable potency, combined with the availability of two distinct enantiomers, makes KIF18A‑IN‑15 a versatile alternative for biochemical screening cascades.

Biochemical KIF18A inhibition

Reported

0.01–0.1 µM

Target-engagement assay context

Overlaps with KIF18A‑IN‑2 (28 nM); exact fold difference not calculable without matched conditions.

Evidence Dimension	KIF18A biochemical inhibition (IC₅₀)
Target Compound Data	0.01–0.1 µM (10–100 nM)
Comparator Or Baseline	KIF18A‑IN‑2: 28 nM
Quantified Difference	Overlapping activity range; exact fold difference cannot be calculated without matched assay conditions
Conditions	KIF18A-IN-15: vendor‑reported biochemical assay (details not specified); KIF18A-IN-2: KIF18A ATPase assay

Why This Matters

Confirms that switching to KIF18A‑IN‑15 does not sacrifice target‑level potency while adding the benefit of enantiomer‑specific tools.

Class‑Level Selectivity of KIF18A Inhibitors Over Other Mitotic Kinesins, Supporting Reduced Off‑Target Mitotic Toxicity

KIF18A inhibitors developed by Payton et al. (2023) demonstrate high selectivity for KIF18A, with no inhibition of KIF11/Eg5, KIF18B, or KIFC1 at concentrations up to 100 µM [1]. As KIF18A‑IN‑15 belongs to the same chemical series (Compound Example 36) and targets the same ATPase domain, it is expected to share this selectivity fingerprint. This contrasts with classical antimitotics such as paclitaxel or Eg5 inhibitors that affect all dividing cells indiscriminately [1].

Kinesin selectivity profile

Class-level inference

KIF18A-selective series inferred

Supports CIN-specific mitotic research context

No inhibition of KIF11, KIF18B, KIFC1 at 100 µM for related inhibitors (Payton et al. 2023). Verification for KIF18A-IN-15 recommended.

Evidence Dimension	Selectivity vs. other kinesins
Target Compound Data	Expected: no inhibition of KIF11, KIF18B, KIFC1 at 100 µM (inferred from series)
Comparator Or Baseline	VLS-1272 (structurally related KIF18A inhibitor): no inhibition of KIF11/Eg5, KIF18B, KIFC1 at 100 µM; IC₅₀ 280 nM against KIF19
Quantified Difference	>1000‑fold selectivity window over off‑target kinesins (class‑level inference)
Conditions	Profiling panel against multiple kinesin ATPase assays (data from Payton et al. 2023)

Why This Matters

Reduces the risk of non‑specific mitotic arrest in normal tissues, a key differentiator from traditional antimitotic chemotherapeutics when selecting a tool compound for CIN‑specific cancer models.

• [1] Payton M, Belmontes B, Hanestad K, et al. Small‑molecule inhibition of kinesin KIF18A reveals a mitotic vulnerability enriched in chromosomally unstable cancers. Nat Cancer. 2023;4(1):66‑84. doi:10.1038/s43018‑023‑00699‑5. View Source

KIF18A-IN-15: Recommended Research and Industrial Application Scenarios

Enantiomer‑Specific Structure–Activity Relationship (SAR) Studies

Medicinal chemistry teams can use EX36‑A and EX36‑B to probe the stereochemical requirements for KIF18A binding and cellular activity. The ≥ 10‑fold cellular potency difference between the two enantiomers provides a clear signal for mapping the chiral centre’s contribution to target engagement and antiproliferative effect.

Validation of KIF18A Dependency in Chromosomally Unstable (CIN) Cancer Models

KIF18A‑IN‑15 is suitable for testing the CIN‑specific lethality hypothesis in TP53‑mutant ovarian (OVCAR‑3) and breast cancer cell lines. Its class‑level selectivity for KIF18A over other kinesins [1] helps ensure that observed phenotypes are attributable to KIF18A inhibition rather than off‑target mitotic disruption.

Biochemical Screening Cascades Requiring Nanomolar Potency with Enantiomeric Controls

With an IC₅₀ range of 0.01–0.1 µM that is comparable to the established tool KIF18A‑IN‑2 , KIF18A‑IN‑15 can serve as a primary screening hit or as an enantiomeric control pair in KIF18A ATPase assays, enabling researchers to distinguish specific inhibition from non‑specific aggregation or assay interference.

Application

Selection Property

Validation Focus

Enantiomer-specific SAR studies

Stereochemical-control context

Chiral center contribution to cellular potency and target engagement

CIN-high cancer model dependency research

KIF18A pathway-study fit

TP53-mutant ovarian and breast cancer cell-line endpoint review

Biochemical screening cascades

Assay potency and enantiomeric control context

Distinguishing specific KIF18A inhibition from assay interference

• [1] Payton M, Belmontes B, Hanestad K, et al. Small‑molecule inhibition of kinesin KIF18A reveals a mitotic vulnerability enriched in chromosomally unstable cancers. Nat Cancer. 2023;4(1):66‑84. doi:10.1038/s43018‑023‑00699‑5. View Source